Cas no 1291844-97-7 (N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1291844-97-7
• MF: C₂₁H₂₃N₃O₂S₂
• MW: 413.556222200394
• CID: 5323072
• Update Time: 2025-06-15

N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• STL092223
• N-cyclopentyl-2-[3-(2,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• N-cyclopentyl-2-((3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• Inchi： 1S/C21H23N3O2S2/c1-13-7-8-14(2)17(11-13)24-20(26)19-16(9-10-27-19)23-21(24)28-12-18(25)22-15-5-3-4-6-15/h7-11,15H,3-6,12H2,1-2H3,(H,22,25)
• InChI Key： XSFWHYMZIKJJOL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CSC=2C(N1C1C=C(C)C=CC=1C)=O)CC(NC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 635
• XLogP3: 4.7
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Comprehensive Analysis of N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS 1291844-97-7)

The compound N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, with the CAS number 1291844-97-7, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a thieno[3,2-d]pyrimidin core and a cyclopentyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent trends in the scientific community highlight a growing interest in heterocyclic compounds like thienopyrimidines, due to their versatile biological activities. Researchers are increasingly exploring their potential as kinase inhibitors, anti-inflammatory agents, and even in cancer therapeutics. The presence of the sulfanyl group in this compound further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions in the context of CAS 1291844-97-7 revolves around its synthetic pathways and purity standards. Laboratories and manufacturers often seek detailed protocols for its synthesis, emphasizing the need for high yield optimization and chromatographic purification. Additionally, the compound's solubility and stability under various conditions are critical parameters for researchers.

From an SEO perspective, keywords such as "thieno[3,2-d]pyrimidin derivatives," "cyclopentyl acetamide synthesis," and "sulfanyl-containing heterocycles" are highly relevant. These terms align with the queries of professionals looking for advanced chemical intermediates or pharmacological tools. The compound's unique structure also places it in the spotlight for discussions on structure-activity relationships (SAR) and molecular docking studies.

Another area of interest is the compound's potential role in green chemistry. With the global push toward sustainable practices, researchers are investigating eco-friendly synthesis methods for N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. Topics like catalyst-free reactions, solvent-free conditions, and microwave-assisted synthesis are gaining traction in academic and industrial circles.

In summary, CAS 1291844-97-7 represents a fascinating intersection of organic chemistry, medicinal chemistry, and materials science. Its multifaceted applications and the ongoing research into its properties ensure its continued relevance in scientific discourse. For those seeking in-depth information, focusing on its synthetic routes, biological activities, and industrial applications will yield the most valuable insights.